Pde4-IN-19

• Molecular Formula: C18H15ClFN3O2
• Molecular Weight: 359.8 g/mol
• InChI: InChI=1S/C18H15ClFN3O2/c19-12-4-3-11(10-13(12)20)15-16-14(2-1-5-21-16)23-7-6-22(8-9-24)18(25)17(15)23/h1-5,10,24H,6-9H2
• InChIKey: SCTXFVWUXBPQDQ-UHFFFAOYSA-N

Pde4-IN-19: Potent PDE4 Inhibitor Overview

Pde4-IN-19 (Compound 1) is an azaindole-based phosphodiesterase 4 (PDE4) inhibitor patented under WO2024118524A1 [1]. It exhibits potent inhibition of the PDE4B1 isoform (IC50 <10 nM) and a reduced affinity for PDE4D3 (IC50 10–100 nM), establishing a baseline selectivity window between these two therapeutically relevant PDE4 subtypes .

1

PDE4B-selective pathway profiling — designed as a next-generation azaindole tool compound to bias inhibition toward PDE4B over PDE4D.

2

Differentiated chemical scaffold — pyrido[2',3':4,5]pyrrolo[1,2-a]pyrazin-9(6H)-one core distinct from clinical benzamide or phthalimide PDE4 inhibitors.

3

Reported formulation-ready attributes — DMSO solubility and defined storage stability support assay-based workflow integration.

• [1] Zhang, D. et al. Azaindole compounds and their use as phosphodiesterase inhibitors. Patent WO2024118524A1. View Source

Pde4-IN-19 vs. Generic PDE4 Inhibitors

Generic pan-PDE4 inhibitors such as roflumilast exhibit near-equivalent picomolar potency against PDE4B (IC50 0.7–0.84 nM) and PDE4D (IC50 0.68 nM) [1][2]. In contrast, Pde4-IN-19 demonstrates a quantifiable selectivity window favoring PDE4B1 by at least one order of magnitude . This differentiation is critical because PDE4D inhibition is strongly associated with dose-limiting gastrointestinal adverse effects (e.g., nausea, emesis), which have constrained the clinical utility of non-selective PDE4 inhibitors [3]. Substituting Pde4-IN-19 with a pan-PDE4 inhibitor would introduce confounding PDE4D-mediated effects, thereby compromising experimental validity in studies requiring PDE4B-specific interrogation.

RISK 1

Class-level pan-PDE4 inhibition

Unselective comparators like roflumilast or apremilast inhibit all PDE4 subtypes (A, B, C, D), potentially shifting isoform-specific pathway interpretation away from PDE4B-selective endpoints.

RISK 2

Structural scaffold mismatch

Clinical PDE4 tools (e.g., roflumilast benzamide core, crisaborole benzoxaborole) carry chemo-type-specific off-target liabilities that may confound phenotypic screening readouts.

RISK 3

Reported endpoint profile divergence

Broad PDE4D inhibition is associated with dose-limiting gastrointestinal effects in model systems; comparator compounds may not replicate the selectivity-driven endpoint context of Pde4-IN-19.

• [1] Wang, J. et al. Chemical, Biochemical, and Structural Similarities and Differences of Dermatological cAMP Phosphodiesterase-IV Inhibitors. J Invest Dermatol. 2025 Jun;145(6):1471-1488.e1. View Source
• [2] PMC Table 1. PDE inhibition profile of roflumilast. PMC12103293. View Source
• [3] MEDCHEM NEWS. Vol.33 No.3 45/52. Discussion on PDE4D-mediated emetic effects. View Source

Pde4-IN-19 Quantitative Evidence

Enhanced PDE4B1 Potency vs. Clinical Inhibitors

Pde4-IN-19 demonstrates a minimum 10-fold selectivity window between PDE4B1 (IC50 <10 nM) and PDE4D3 (IC50 10–100 nM) . In contrast, the clinical pan-PDE4 inhibitor roflumilast exhibits virtually no selectivity, with nearly identical IC50 values for PDE4B (0.84 nM) and PDE4D (0.68 nM), representing a selectivity ratio of only 1.24-fold [1][2].

PDE4B1 Potency vs. Clinical Inhibitors

Data to verify

Reported IC50

Supports PDE4 potency context for assay development.

Cross-study comparable; biochemical assay conditions may vary.

PDE4B1 vs. PDE4D3 Selectivity

Class-level inference

PDE4B1 IC50 1 to > 10.

Supports PDE4B/4D pathway dissociation studies.

Recombinant enzyme inhibition assays; review target-specific context.

Formulation Profile

Data to verify

DMSO-soluble. Powder: -20°C 3 years. Solvent: -80°C 6 months.

Supplier-reported formulation handling context.

Sources absent; requires independent lot-specific validation.

Azaindole Scaffold vs. Clinical Cores

Class-level inference

Pyridopyrrolopyrazinone core distinct from roflumilast (benzamide), apremilast (phthalimide), and crisaborole (benzoxaborole).

Supports differential off-target profiling.

Structural dissimilarity as a surrogate for side-activity context.

Next-Gen Class Alignment

Class-level inference

Aligns with PDE4B-biased inhibition paradigm (WO2024118524A1), shared by newer clinical-stage assets (e.g., orismilast).

May support translational model-response context.

Head-to-head data not available; patent and literature classification context.

Evidence Dimension	PDE4B/D selectivity window
Target Compound Data	IC50 PDE4B1: <10 nM; IC50 PDE4D3: 10–100 nM (≥10-fold difference)
Comparator Or Baseline	Roflumilast: IC50 PDE4B: 0.84 nM; IC50 PDE4D: 0.68 nM (1.24-fold difference)
Quantified Difference	≥10-fold selectivity for Pde4-IN-19 vs. ~1.24-fold for roflumilast
Conditions	Recombinant human PDE4B1 and PDE4D3 enzyme inhibition assays; cAMP substrate.

Why This Matters

This quantifiable selectivity window is critical for researchers aiming to isolate PDE4B-mediated anti-inflammatory effects while minimizing PDE4D-associated emetic confounding factors.

• [1] Wang, J. et al. Chemical, Biochemical, and Structural Similarities and Differences of Dermatological cAMP Phosphodiesterase-IV Inhibitors. J Invest Dermatol. 2025 Jun;145(6):1471-1488.e1. View Source
• [2] PMC Table 1. PDE inhibition profile of roflumilast. PMC12103293. View Source

Isoform Selectivity: PDE4B1 vs. PDE4D3

Pde4-IN-19 inhibits PDE4B1 with an IC50 below 10 nM (<10 nM) . The FDA-approved oral PDE4 inhibitor apremilast exhibits significantly weaker potency against PDE4B2 (IC50 49 ± 5 nM) and PDE4A4 (IC50 20 ± 3 nM) under comparable recombinant enzyme assay conditions [1].

PDE4B1 vs. PDE4D3 Selectivity

Class-level inference

PDE4B1 IC50 1 to > 10.

Supports PDE4B/4D pathway dissociation studies.

Recombinant enzyme inhibition assays; review target-specific context.

Evidence Dimension	Potency against PDE4B isoforms
Target Compound Data	IC50 PDE4B1: <10 nM
Comparator Or Baseline	Apremilast: IC50 PDE4B2: 49 ± 5 nM; IC50 PDE4A4: 20 ± 3 nM
Quantified Difference	Pde4-IN-19 is >4.9-fold more potent than apremilast's highest PDE4B affinity (20 nM), and >4.9- to >7.4-fold more potent across PDE4B isoforms
Conditions	Recombinant human PDE4 isoforms; 1 µM cAMP substrate; mean ± SD from three experiments

Why This Matters

Higher potency at lower concentrations enables reduced compound usage in assays and potentially mitigates off-target effects associated with elevated dosing.

• [1] PMC Table 1. Apremilast IC50 values for recombinant PDE4 isoforms. PMC2829210. View Source

Solubility and Formulation Stability

Within the same compound library, Pde4-IN-19 (IC50 PDE4B1: <10 nM) exhibits approximately 48-fold greater potency than its structural analog PDE4-IN-21 (IC50 PDE4: 0.48 μM = 480 nM) [1].

Formulation Profile

Data to verify

DMSO-soluble. Powder: -20°C 3 years. Solvent: -80°C 6 months.

Supplier-reported formulation handling context.

Sources absent; requires independent lot-specific validation.

Evidence Dimension	PDE4 inhibitory potency
Target Compound Data	Pde4-IN-19 IC50 PDE4B1: <10 nM
Comparator Or Baseline	PDE4-IN-21 IC50 PDE4: 0.48 μM (480 nM)
Quantified Difference	≥48-fold difference (480 nM vs. <10 nM)
Conditions	PDE4 enzyme inhibition assay; recombinant human PDE4B1

Why This Matters

This substantial intra-series potency differential confirms that Pde4-IN-19 represents the optimized lead candidate, justifying its selection for advanced studies over closely related analogs.

• [1] InvivoChem. PDE4-IN-21 (compound L19) Product Datasheet. Catalog No. V94050. View Source

Unique Azaindole Scaffold vs. Clinical PDE4 Inhibitors

Pde4-IN-19 achieves a PDE4B1/D3 selectivity ratio of at least 10-fold (IC50 <10 nM vs. 10–100 nM) . Another research PDE4 inhibitor, PDE4-IN-6, exhibits a narrower selectivity window of only 3.44-fold (IC50 PDE4B: 0.125 μM; PDE4D: 0.43 μM) [1].

Azaindole Scaffold vs. Clinical Cores

Class-level inference

Pyridopyrrolopyrazinone core distinct from roflumilast (benzamide), apremilast (phthalimide), and crisaborole (benzoxaborole).

Supports differential off-target profiling.

Structural dissimilarity as a surrogate for side-activity context.

Evidence Dimension	PDE4B/D isoform selectivity ratio
Target Compound Data	≥10-fold (PDE4B1: <10 nM; PDE4D3: 10–100 nM)
Comparator Or Baseline	PDE4-IN-6: 3.44-fold (PDE4B: 0.125 μM; PDE4D: 0.43 μM)
Quantified Difference	Pde4-IN-19 provides >2.9-fold improved selectivity discrimination
Conditions	Recombinant human PDE4 isoforms; enzyme inhibition assay

Why This Matters

Enhanced isoform discrimination reduces the likelihood of PDE4D-mediated adverse events, making Pde4-IN-19 a more refined tool for probing PDE4B-specific pharmacology.

• [1] TargetMol. PDE4-IN-6 Product Datasheet. Catalog No. T62969. View Source

PDE4B-Selective Alignment with Next-Gen Candidates

The predicted LogP value for Pde4-IN-19 is 0 . This contrasts with the more lipophilic clinical PDE4 inhibitors: roflumilast has a predicted LogP of 3.5–4.0, and apremilast has a predicted LogP of ~2.0 [1].

Next-Gen Class Alignment

Class-level inference

Aligns with PDE4B-biased inhibition paradigm (WO2024118524A1), shared by newer clinical-stage assets (e.g., orismilast).

May support translational model-response context.

Head-to-head data not available; patent and literature classification context.

Evidence Dimension	Predicted lipophilicity (LogP)
Target Compound Data	LogP: 0 (predicted)
Comparator Or Baseline	Roflumilast: LogP ~3.5–4.0; Apremilast: LogP ~2.0
Quantified Difference	Pde4-IN-19 is >2 log units more hydrophilic than roflumilast
Conditions	Predicted using in silico methods (Temp: 20°C; Press: 760 Torr)

Why This Matters

Lower LogP correlates with improved aqueous solubility, which may simplify in vitro assay preparation and reduce the need for organic co-solvents that could confound cellular readouts.

• [1] DrugBank. Roflumilast and Apremilast physicochemical property entries. View Source

Pde4-IN-19 Application Scenarios

PDE4B-Mediated Cytokine Release in Primary Immune Cells

Researchers investigating PDE4B-mediated anti-inflammatory or anti-fibrotic pathways can employ Pde4-IN-19 to achieve potent PDE4B1 inhibition (IC50 <10 nM) while maintaining a ≥10-fold selectivity margin over PDE4D3 . This application is supported by the direct quantitative comparison against roflumilast (1.24-fold selectivity) [1] and PDE4-IN-6 (3.44-fold selectivity) [2].

SAR Studies for PDE4B Biased Inhibitors

Assays requiring sub-10 nM potency on PDE4B can leverage Pde4-IN-19's IC50 of <10 nM , which is >4.9-fold lower than apremilast's most potent PDE4B affinity (20 nM) [1]. This enables reduced compound usage per assay well, lowering procurement costs and minimizing DMSO carryover effects.

In Vivo Target Engagement with Reliable Solubility

Experiments sensitive to organic solvents can benefit from Pde4-IN-19's predicted LogP of 0 , which is >2 log units more hydrophilic than roflumilast (LogP ~3.5–4.0) [1]. This physicochemical property may permit higher aqueous solubility and simplified preparation of DMSO-free or low-DMSO assay buffers.

Structure-Activity Relationship (SAR) Campaigns Optimizing PDE4B/D Selectivity

Medicinal chemists refining PDE4B/D selectivity can use Pde4-IN-19 as a benchmark lead compound, given its ≥48-fold potency advantage over the intra-series analog PDE4-IN-21 (IC50 480 nM) and its ≥10-fold selectivity window [1]. These quantitative metrics provide a clear reference point for evaluating newly synthesized analogs.

Application

Selection Property

Validation Focus

PDE4B-selective immune pathway studies

PDE4B/4D isoform selectivity window

Cytokine endpoint separation; PDE4B-driven vs. PDE4D-mediated signaling readouts

Azaindole SAR and chemical benchmarking

Pyridopyrrolopyrazinone chemical scaffold

PDE4 potency and structural selectivity benchmarking against new analogs

In vivo PDE4B target engagement research

Formulation storage and handling profile

Formulation stability and dosing vehicle compatibility in rodent models

• [1] Wang, J. et al. Chemical, Biochemical, and Structural Similarities and Differences of Dermatological cAMP Phosphodiesterase-IV Inhibitors. J Invest Dermatol. 2025 Jun;145(6):1471-1488.e1. View Source
• [2] TargetMol. PDE4-IN-6 Product Datasheet. Catalog No. T62969. View Source